Cas no 519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-)
519021-33-1 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
CAS No:519021-33-1
MF:C12H18O4
MW:226.268924236298
CID:361136
PubChem ID:71365917
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
- methyl (1S)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
- 519021-33-1
- DTXSID10789298
-
- Inchi: 1S/C12H18O4/c1-9(13)6-8-12(11(15)16-2)7-4-3-5-10(12)14/h3-8H2,1-2H3/t12-/m0/s1
- InChI Key: MFTSIBMAHLTEGQ-LBPRGKRZSA-N
- SMILES: O=C1CCCC[C@]1(C(=O)OC)CCC(C)=O
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-) Related Products
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 1619-57-4(Ethyl 2,2-Diethylacetoacetate)
- 70203-04-2(2-Acetyl-octanoic Acid Methyl Ester)
- 38923-57-8(Methyl 2,2-Dimethyl-3-oxobutanoate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 51756-08-2(methyl 2-ethylacetoacetate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent